Cas no 2138235-91-1 (Sodium 2,3-dichloro-5-nitrobenzene-1-sulfinate)

• Product Name: Sodium 2,3-dichloro-5-nitrobenzene-1-sulfinate
• CAS No: 2138235-91-1
• MF: C₆H₂Cl₂NNaO₄S
• MW: 278.045149326324
• CID: 6195607
• PubChem ID: 165841436
• Update Time: 2025-10-29

Sodium 2,3-dichloro-5-nitrobenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2138235-91-1
• EN300-723901
• sodium 2,3-dichloro-5-nitrobenzene-1-sulfinate
• Sodium 2,3-dichloro-5-nitrobenzene-1-sulfinate

• Inchi： 1S/C6H3Cl2NO4S.Na/c7-4-1-3(9(10)11)2-5(6(4)8)14(12)13;/h1-2H,(H,12,13);/q;+1/p-1
• InChI Key： DRZMWUZIPKUDNB-UHFFFAOYSA-M
• SMILES： ClC1=C(C=C(C=C1S(=O)[O-])[N+](=O)[O-])Cl.[Na+]

Computed Properties

• Exact Mass: 276.8979284g/mol
• Monoisotopic Mass: 276.8979284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų

Additional information on Sodium 2,3-dichloro-5-nitrobenzene-1-sulfinate

Introduction to Sodium 2,3-dichloro-5-nitrobenzene-1-sulfinate (CAS No. 2138235-91-1)

Sodium 2,3-dichloro-5-nitrobenzene-1-sulfinate (CAS No. 2138235-91-1) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various synthetic applications and potential therapeutic developments.

The molecular structure of Sodium 2,3-dichloro-5-nitrobenzene-1-sulfinate consists of a benzene ring substituted with chlorine atoms at the 2 and 3 positions, a nitro group at the 5 position, and a sulfinate group at the 1 position. This arrangement imparts distinct reactivity and functionality to the compound, making it a valuable intermediate in organic synthesis. The presence of multiple electronegative substituents enhances its utility in various chemical transformations, including nucleophilic substitution and metal-catalyzed reactions.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds derived from nitroaromatics. Sodium 2,3-dichloro-5-nitrobenzene-1-sulfinate is one such derivative that has been explored for its potential applications in drug discovery. Its structural features make it a suitable precursor for synthesizing more complex molecules with pharmacological activity. For instance, researchers have utilized this compound to develop novel intermediates for antimicrobial and anti-inflammatory agents.

The sulfinate group in Sodium 2,3-dichloro-5-nitrobenzene-1-sulfinate contributes to its reactivity in metal-catalyzed cross-coupling reactions, which are fundamental in constructing carbon-carbon bonds essential for drug synthesis. Recent studies have demonstrated its effectiveness in palladium-catalyzed Suzuki-Miyaura and Heck reactions, facilitating the formation of biaryl structures prevalent in many active pharmaceutical ingredients (APIs). These findings highlight the compound's versatility as a synthetic building block.

Moreover, the nitro group present in the molecule can be further functionalized through reduction or diazotization reactions, opening up additional synthetic pathways. This adaptability makes Sodium 2,3-dichloro-5-nitrobenzene-1-sulfinate a versatile tool for medicinal chemists seeking to explore new chemical spaces for drug development.

The compound's stability under various reaction conditions also makes it an attractive choice for industrial applications. Studies have shown that it remains stable under both acidic and basic conditions, allowing for its use in a wide range of synthetic protocols without significant degradation. This stability is crucial for ensuring consistent yields and purity in large-scale production processes.

In addition to its synthetic utility, Sodium 2,3-dichloro-5-nitrobenzene-1-sulfinate has been investigated for its potential role in materials science. Its ability to undergo selective functionalization has been leveraged in the development of advanced polymers and coatings with tailored properties. The incorporation of this compound into polymer matrices can enhance thermal stability and mechanical strength, making it valuable for high-performance materials.

The environmental impact of using Sodium 2,3-dichloro-5-nitrobenzene-1-sulfinate as a chemical intermediate has also been a focus of research. Efforts have been made to optimize synthetic routes that minimize waste generation and improve atom economy. Green chemistry principles have been applied to develop more sustainable methods for producing this compound, aligning with global efforts to reduce the environmental footprint of chemical manufacturing.

Recent advancements in computational chemistry have further enhanced the understanding of Sodium 2,3-dichloro-5-nitrobenzene-1-sulfinate's reactivity. Molecular modeling studies have provided insights into how different substituents influence its electronic properties and interaction with catalysts. These insights are invaluable for designing more efficient synthetic strategies and predicting the outcomes of complex chemical transformations.

The role of this compound in biocatalysis is another emerging area of interest. Researchers are exploring its potential as a substrate for enzymatic reactions, which could offer greener alternatives to traditional chemical synthesis methods. The unique structural features of Sodium 2,3-dichloro-5-nitrobenzene-1-sulfinate make it an attractive candidate for developing novel biocatalytic processes that could revolutionize industrial chemistry.

In conclusion, Sodium 2,3-dichloro-5-nitrobenzene-1-sulfinate (CAS No. 2138235-91-1) is a multifaceted compound with significant potential across various domains of chemistry and materials science. Its unique structural features and reactivity make it a valuable tool for pharmaceutical synthesis, material development, and environmental sustainability efforts. As research continues to uncover new applications for this compound, its importance is expected to grow further.